Cas no 2432-53-3 (Butanethioic acid,S-pentyl ester)

Butanethioic acid,S-pentyl ester structure
2432-53-3 structure
Product Name:Butanethioic acid,S-pentyl ester
CAS No:2432-53-3
MF:C9H18OS
MW:174.303621768951
CID:251226
Update Time:2024-01-26

Butanethioic acid,S-pentyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanethioic acid,S-pentyl ester
    • Butyricacid, thio-, S-pentyl ester (7CI,8CI)
    • Pentyl-thiobutyrat
    • Butyric acid, thio-, S-pentyl ester
    • Thiobutyric acid S-pentyl ester
    • Butanethioic acid, S-pentyl ester
    • Inchi: 1S/C9H18OS/c1-4-6-8(3)10-9(11)7-5-2/h8H,4-7H2,1-3H3
    • InChI Key: URYJWDREQRSABK-UHFFFAOYSA-N
    • SMILES: C(=S)(OC(C)CCC)CCC

Computed Properties

  • Exact Mass: 174.10794
  • Monoisotopic Mass: 174.108
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 7
  • Complexity: 102
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0

Experimental Properties

  • Density: 0.926±0.06 g/cm3(Predicted)
  • Boiling Point: 228.7±9.0 °C(Predicted)
  • PSA: 17.07
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